Cas no 1251021-75-6 (4-(METHYLSULFONYL)BENZALDEHYDE)
1251021-75-6 structure
Product Name:4-(METHYLSULFONYL)BENZALDEHYDE
CAS No:1251021-75-6
MF:C11H18N2O3
MW:226.272222995758
CID:3161548
PubChem ID:71306072
Update Time:2025-04-21
4-(METHYLSULFONYL)BENZALDEHYDE Chemical and Physical Properties
Names and Identifiers
-
- 4-(METHYLSULFONYL)BENZALDEHYDE
- tert-butyl (3aS,6aR)-5-oxohexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate
- rac-tert-butyl (3aR,6aS)-5-oxo-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate
- 1251021-75-6
- Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-5-oxo-, 1,1-dimethylethyl ester, (3aS,6aR)-
- Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylicacid,hexahydro-5-oxo-,1,1-dimethylethylester,(3aS,6aR)-
- 1932274-03-7
- EN300-6966206
-
- Inchi: 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-5-4-7-8(13)6-9(14)12-7/h7-8H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m0/s1
- InChI Key: YHTGHPTUAIZKDM-JGVFFNPUSA-N
- SMILES: O(C(C)(C)C)C(N1CC[C@H]2[C@H]1CC(N2)=O)=O
Computed Properties
- Exact Mass: 226.13174244Da
- Monoisotopic Mass: 226.13174244Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 58.6Ų
4-(METHYLSULFONYL)BENZALDEHYDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6966206-0.05g |
rac-tert-butyl (3aR,6aS)-5-oxo-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate |
1251021-75-6 | 0.05g |
$1895.0 | 2023-07-06 | ||
| Enamine | EN300-6966206-0.1g |
rac-tert-butyl (3aR,6aS)-5-oxo-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate |
1251021-75-6 | 0.1g |
$1986.0 | 2023-07-06 | ||
| Enamine | EN300-6966206-0.25g |
rac-tert-butyl (3aR,6aS)-5-oxo-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate |
1251021-75-6 | 0.25g |
$2077.0 | 2023-07-06 | ||
| Enamine | EN300-6966206-0.5g |
rac-tert-butyl (3aR,6aS)-5-oxo-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate |
1251021-75-6 | 0.5g |
$2167.0 | 2023-07-06 | ||
| Enamine | EN300-6966206-1.0g |
rac-tert-butyl (3aR,6aS)-5-oxo-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate |
1251021-75-6 | 1.0g |
$2257.0 | 2023-07-06 | ||
| Enamine | EN300-6966206-2.5g |
rac-tert-butyl (3aR,6aS)-5-oxo-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate |
1251021-75-6 | 2.5g |
$4424.0 | 2023-07-06 | ||
| Enamine | EN300-6966206-5.0g |
rac-tert-butyl (3aR,6aS)-5-oxo-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate |
1251021-75-6 | 5.0g |
$6545.0 | 2023-07-06 | ||
| Enamine | EN300-6966206-10.0g |
rac-tert-butyl (3aR,6aS)-5-oxo-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate |
1251021-75-6 | 10.0g |
$9704.0 | 2023-07-06 |
4-(METHYLSULFONYL)BENZALDEHYDE Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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